Cas no 2877652-91-8 (3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 2877652-91-8
• MF: C₁₉H₂₈N₆
• MW: 340.465823173523
• CID: 5319534
• PubChem ID: 165432892
• Update Time: 2025-10-28

3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Cyclohexylmethyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• F6790-0906
• AKOS040873328
• 2877652-91-8

• Inchi： 1S/C19H28N6/c1-16-9-10-25(22-16)19-8-7-18(20-21-19)24-13-11-23(12-14-24)15-17-5-3-2-4-6-17/h7-10,17H,2-6,11-15H2,1H3
• InChI Key： QLXAQPGMUKDRHG-UHFFFAOYSA-N
• SMILES： N1(CCN(C2=CC=C(N3C=CC(C)=N3)N=N2)CC1)CC1CCCCC1

Computed Properties

• Exact Mass: 340.23754492g/mol
• Monoisotopic Mass: 340.23754492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.4±50.0 °C(Predicted)
• pka: 8.00±0.10(Predicted)

Additional information on 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

Introduction to 3-[4-(cyclohexylmethyl)-piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2877652-91-8)

3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine, identified by its CAS number 2877652-91-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its structural integration of multiple functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of both cyclohexylmethyl and piperazin-1-yl moieties in its molecular framework suggests a potential for interaction with various biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine consists of a pyridazine core substituted at the 3-position with a 3-methylpyrazole group and at the 4-position with a piperazine ring linked via a cyclohexylmethyl chain. This arrangement not only imparts steric hindrance but also enhances the compound's solubility and bioavailability, critical factors in pharmaceutical development. The pyridazine ring is known for its ability to participate in hydrogen bonding and metal coordination, which can be leveraged for designing molecules with specific binding affinities.

In recent years, there has been a growing interest in developing novel therapeutic agents that target central nervous system (CNS) disorders. The piperazin-1-yl moiety, in particular, is well-documented for its role as an active pharmacophore in many CNS drugs due to its ability to modulate neurotransmitter systems. The incorporation of this group into 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine suggests that this compound may exhibit properties relevant to conditions such as depression, anxiety, and schizophrenia. Furthermore, the cyclohexylmethyl substituent could contribute to reducing off-target effects by providing steric bulk, thereby improving selectivity.

The 3-methylpyrazole group at the 6-position of the pyridazine ring adds another layer of complexity to the compound's potential biological activity. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 3-position may enhance these effects by influencing electronic distribution and metabolic stability. This structural feature makes 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine an intriguing candidate for further investigation into its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and protection-deprotection techniques. Advanced computational methods such as molecular modeling and density functional theory (DFT) have been employed to optimize synthetic routes and predict the compound's behavior in biological systems. These approaches have become indispensable in modern drug discovery due to their ability to accelerate the development process while minimizing experimental trials.

Evaluation of the pharmacological potential of 3-[4-(cyclohexylmethyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-y)pyridazine has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing interactions with relevant enzymes and receptors, particularly those involved in neurotransmitter signaling pathways. Preliminary results indicate that this compound exhibits moderate affinity for certain serotonin receptors, suggesting a possible role as an antidepressant or anxiolytic agent. Additionally, its interaction with other CNS-related targets has been explored, providing insights into its broader therapeutic spectrum.

In vivo studies have further validated these findings by examining the compound's behavioral effects in animal models. These studies have revealed potential benefits in reducing stress-induced behaviors and improving cognitive function, which are hallmarks of conditions like depression and neurodegenerative disorders. The observed effects are consistent with the proposed mechanisms of action involving modulation of neurotransmitter systems. However, further research is needed to fully elucidate the compound's pharmacokinetic properties and long-term safety profile.

The development of novel pharmaceuticals is often accompanied by challenges related to formulation and delivery. The physicochemical properties of 3-[4-(cyclohexylmethyl)piperazin-1-y]l]-6-(3-methyl-lH-pyrazol-l-yI)pyridazine, such as solubility and stability, must be carefully considered to ensure effective drug delivery systems can be developed. Advanced techniques such as solid-state chemistry have been explored to enhance the compound's solubility and bioavailability. Additionally, nanotechnology-based delivery systems have shown promise in improving targeted drug delivery, which could be particularly beneficial for CNS disorders where blood-brain barrier penetration is a significant challenge.

The future direction of research on 3-[4-(cyclohexylmethyl)piperazin-l-yI]-6-(3-methyl-lH-pyrazol-l-yI)pyridazine includes expanding its chemical diversity through structural analogs and exploring new therapeutic applications. By modifying key functional groups or introducing additional moieties, researchers aim to optimize its pharmacological profile further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from CNS disorders.

In conclusion, 3-[4-(cyclohexylmethyl)piperazin-l-yI]-6-(3-methyl-lH-pyrazol-l-yI)pyridazine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its synthesis, characterization, and preliminary pharmacological evaluation underscore its promise as a therapeutic agent for CNS disorders. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, this compound holds great potential for improving patient outcomes.